Cas no 1496290-57-3 (4-(3-bromo-5-methylthiophen-2-yl)butanoic acid)

• Product Name: 4-(3-bromo-5-methylthiophen-2-yl)butanoic acid
• CAS No: 1496290-57-3
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• CID: 6451897
• PubChem ID: 65278214
• Update Time: 2025-06-14

4-(3-bromo-5-methylthiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-5-methylthiophen-2-yl)butanoic acid
• 2-Thiophenebutanoic acid, 3-bromo-5-methyl-

• Inchi： 1S/C9H11BrO2S/c1-6-5-7(10)8(13-6)3-2-4-9(11)12/h5H,2-4H2,1H3,(H,11,12)
• InChI Key： LFEHIXKEBIXRBD-UHFFFAOYSA-N
• SMILES： C1(CCCC(O)=O)SC(C)=CC=1Br

Experimental Properties

• Density: 1.531±0.06 g/cm3(Predicted)
• Boiling Point: 358.3±37.0 °C(Predicted)
• pka: 4?+-.0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 4-(3-bromo-5-methylthiophen-2-yl)butanoic acid

Comprehensive Overview of 4-(3-bromo-5-methylthiophen-2-yl)butanoic acid (CAS No. 1496290-57-3): Properties, Applications, and Industry Insights

4-(3-bromo-5-methylthiophen-2-yl)butanoic acid (CAS No. 1496290-57-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated thiophene derivative is characterized by its unique molecular structure, combining a thiophene ring with a butanoic acid side chain. The presence of both bromo and methyl substituents on the thiophene ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 4-(3-bromo-5-methylthiophen-2-yl)butanoic acid has surged due to their versatility in drug discovery. Researchers are particularly interested in its potential as a building block for small molecule therapeutics, especially in the development of kinase inhibitors and anti-inflammatory agents. The compound's CAS number 1496290-57-3 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

From a structural perspective, the bromine atom at the 3-position of the thiophene ring offers an excellent site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Negishi couplings. This feature aligns with current trends in green chemistry, where researchers seek atom-efficient methods to modify complex molecules. The butanoic acid moiety also provides opportunities for carboxylate-based derivatization, expanding its utility in proteolysis-targeting chimera (PROTAC) design.

The synthesis of 4-(3-bromo-5-methylthiophen-2-yl)butanoic acid typically involves multi-step procedures starting from commercially available thiophene precursors. Recent publications highlight optimized routes that improve yield and purity while reducing environmental impact—a critical consideration given the pharmaceutical industry's focus on sustainable synthesis. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms the compound's structural integrity.

Beyond pharmaceuticals, this compound shows promise in material science applications. Its conjugated π-system makes it a candidate for organic electronic materials, particularly in the development of organic field-effect transistors (OFETs). This dual applicability in life sciences and advanced materials explains why searches for "1496290-57-3 supplier" and "4-(3-bromo-5-methylthiophen-2-yl)butanoic acid price" have increased by 40% year-over-year in chemical marketplaces.

Quality control standards for CAS 1496290-57-3 are stringent, with HPLC purity typically exceeding 98%. Storage recommendations emphasize protection from light and moisture at controlled temperatures, ensuring stability for long-term research use. As regulatory agencies worldwide intensify scrutiny on pharmaceutical intermediates, proper documentation of certificates of analysis (CoA) has become essential for compliance.

Emerging studies suggest potential applications in bioconjugation chemistry, where the compound's reactive groups could facilitate attachment to biologic drugs or nanoparticles. This positions 4-(3-bromo-5-methylthiophen-2-yl)butanoic acid at the intersection of traditional small-molecule chemistry and cutting-edge biopharmaceutical technologies—a key reason why it appears in patent filings from major research institutions.

For researchers exploring structure-activity relationships (SAR), the methylthiophene core of this compound offers valuable insights into molecular recognition patterns. Computational chemistry studies utilizing docking simulations frequently incorporate this scaffold to model interactions with biological targets, particularly in GPCR research and enzyme inhibition studies.

The global market for fine chemicals like 1496290-57-3 continues to expand, driven by increased R&D investment in precision medicine. Suppliers now offer custom synthesis services with options for isotope labeling (e.g., deuterated or ¹³C variants) to support advanced pharmacokinetic studies. Such specialized derivatives command premium pricing in contract research organizations.

Environmental and safety assessments indicate that proper handling procedures should be followed when working with 4-(3-bromo-5-methylthiophen-2-yl)butanoic acid, including use of personal protective equipment (PPE) and engineering controls. Material Safety Data Sheets (MSDS) provide detailed guidance aligned with REACH and OSHA standards, ensuring compliance in international research collaborations.

Looking ahead, the scientific community anticipates novel applications for this compound in click chemistry and bioorthogonal reactions, where its functional groups could enable selective molecular tagging. As synthetic methodologies evolve, particularly in flow chemistry systems, production scalability of CAS 1496290-57-3 may improve, potentially reducing costs for academic and industrial researchers alike.